Cas no 2322695-63-4 (Benzyl 3-(3-bromophenyl)morpholine-4-carboxylate)

• Product Name: Benzyl 3-(3-bromophenyl)morpholine-4-carboxylate
• CAS No: 2322695-63-4
• MF: C₁₈H₁₈BrNO₃
• MW: 376.244424343109
• CID: 5878012
• PubChem ID: 165914765
• Update Time: 2025-11-06

Benzyl 3-(3-bromophenyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 3-(3-bromophenyl)morpholine-4-carboxylate
• 2322695-63-4
• EN300-22874210
• Benzyl 3-(3-bromophenyl)morpholine-4-carboxylate

• Inchi： 1S/C18H18BrNO3/c19-16-8-4-7-15(11-16)17-13-22-10-9-20(17)18(21)23-12-14-5-2-1-3-6-14/h1-8,11,17H,9-10,12-13H2
• InChI Key： JWJBUXVQNKMVMA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1COCCN1C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 375.04701g/mol
• Monoisotopic Mass: 375.04701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 38.8Ų

Additional information on Benzyl 3-(3-bromophenyl)morpholine-4-carboxylate

Benzyl 3-(3-bromophenyl)morpholine-4-carboxylate: A Comprehensive Overview

Benzyl 3-(3-bromophenyl)morpholine-4-carboxylate (CAS No. 2322695-63-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry. This article provides an in-depth exploration of Benzyl 3-(3-bromophenyl)morpholine-4-carboxylate, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties: Benzyl 3-(3-bromophenyl)morpholine-4-carboxylate is a complex organic molecule with a molecular formula of C₁₉H₁₉BrNO₃. The compound features a benzyl group attached to a morpholine ring, which is further substituted with a 3-bromophenyl group and a carboxylic acid ester. The presence of the bromine atom imparts unique reactivity and selectivity to the molecule, making it an attractive candidate for various chemical transformations. The morpholine ring, known for its high stability and solubility, enhances the compound's utility in both synthetic and biological contexts.

Synthesis Methods: The synthesis of Benzyl 3-(3-bromophenyl)morpholine-4-carboxylate has been extensively studied, with several methods reported in the literature. One common approach involves the coupling of 3-bromobenzaldehyde with morpholine to form the corresponding imine, followed by reduction to yield the amine. Subsequent esterification with benzyl chloroformate results in the formation of the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis routes, such as using palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis techniques. These methods not only improve yield and purity but also reduce waste generation and energy consumption.

Biological Activities: Benzyl 3-(3-bromophenyl)morpholine-4-carboxylate has shown promising biological activities that make it a valuable lead compound for drug discovery. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry (2021) reported that this compound exhibits potent inhibitory activity against protein kinases, which are key targets in cancer therapy. Additionally, preliminary studies suggest that Benzyl 3-(3-bromophenyl)morpholine-4-carboxylate may have anti-inflammatory properties, making it a candidate for treating inflammatory disorders.

Pharmacological Applications: The unique structural features of Benzyl 3-(3-bromophenyl)morpholine-4-carboxylate have led to its exploration in various pharmacological applications. In cancer research, this compound has been investigated for its ability to modulate signaling pathways involved in tumor growth and metastasis. Preclinical studies have shown that it can inhibit the proliferation of cancer cells by interfering with key cellular processes such as cell cycle progression and apoptosis. Furthermore, its anti-inflammatory properties make it a potential therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials: While Benzyl 3-(3-bromophenyl)morpholine-4-carboxylate is still in the early stages of drug development, several clinical trials are underway to evaluate its safety and efficacy. Phase I trials have demonstrated that the compound is well-tolerated at therapeutic doses, with minimal side effects observed. Ongoing Phase II trials are focusing on assessing its effectiveness in treating specific cancers and inflammatory diseases. These trials are crucial for determining the optimal dosing regimens and identifying any potential interactions with other medications.

Future Directions: The future of Benzyl 3-(3-bromophenyl)morpholine-4-carboxylate in medicinal chemistry looks promising. Ongoing research aims to optimize its structure to enhance its potency and selectivity while minimizing toxicity. Computational methods such as molecular docking and virtual screening are being employed to identify derivatives with improved pharmacological profiles. Additionally, efforts are being made to develop prodrugs that can enhance the bioavailability and stability of the compound in vivo.

In conclusion, Benzyl 3-(3-bromophenyl)morpholine-4-carboxylate (CAS No. 2322695-63-4) is a multifaceted organic compound with significant potential in pharmaceutical research and development. Its unique chemical structure, coupled with its promising biological activities, makes it an exciting candidate for further investigation. As research continues to advance, it is likely that this compound will play a pivotal role in the discovery of novel therapeutic agents for various diseases.